Cas no 1807287-89-3 (4-Fluoro-5-(trifluoromethyl)picolinonitrile)

• Product Name: 4-Fluoro-5-(trifluoromethyl)picolinonitrile
• CAS No: 1807287-89-3
• MF: C₇H₂F₄N₂
• MW: 190.097795009613
• CID: 4903902
• Update Time: 2025-07-22

4-Fluoro-5-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-5-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C7H2F4N2/c8-6-1-4(2-12)13-3-5(6)7(9,10)11/h1,3H
• InChI Key： JUJASAFZVPLUNI-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=CC=1F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 228
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 4-Fluoro-5-(trifluoromethyl)picolinonitrile

Introduction to 4-Fluoro-5-(trifluoromethyl)picolinonitrile (CAS No. 1807287-89-3)

4-Fluoro-5-(trifluoromethyl)picolinonitrile, identified by its Chemical Abstracts Service (CAS) number 1807287-89-3, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of picolinonitrile derivatives, characterized by its nitrile group and halogenated substituents, which contribute to its unique chemical properties and reactivity. The presence of both fluoro and trifluoromethyl groups enhances its potential as a building block in the synthesis of biologically active molecules.

The structural motif of 4-Fluoro-5-(trifluoromethyl)picolinonitrile makes it a valuable intermediate in the development of novel therapeutic agents. The fluorine atom, in particular, is known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. This property has been extensively exploited in the design of modern pharmaceuticals, where fluorine substitution often leads to improved efficacy and reduced toxicity. The trifluoromethyl group, on the other hand, is renowned for its electron-withdrawing effects, which can enhance the lipophilicity and binding interactions of a molecule with biological targets.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorinated and trifluoromethylated moieties into drug molecules. This trend is driven by the well-documented advantages these functional groups offer in terms of chemical stability and biological activity. For instance, studies have demonstrated that fluorine substitution can increase the metabolic resistance of a drug, thereby prolonging its half-life in vivo. Similarly, the trifluoromethyl group can improve the binding affinity of a molecule to its target receptor, leading to more potent therapeutic effects.

4-Fluoro-5-(trifluoromethyl)picolinonitrile has been employed in various synthetic protocols aimed at generating novel heterocyclic compounds with potential pharmaceutical applications. Its versatility as a precursor allows for further functionalization through nucleophilic substitution, metal-catalyzed cross-coupling reactions, and other transformations commonly used in organic synthesis. These reactions enable chemists to introduce additional functional groups or alter the connectivity of atoms within the molecule, thereby tailoring its properties for specific biological purposes.

One notable area where 4-Fluoro-5-(trifluoromethyl)picolinonitrile has found utility is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently targeted by anticancer drugs. The ability to incorporate fluorine and trifluoromethyl groups into kinase inhibitors has been shown to enhance their selectivity and potency against tumor cells. Furthermore, recent studies have highlighted the compound's role in developing inhibitors for other therapeutic targets, such as protease enzymes involved in viral replication and inflammatory responses.

The growing interest in 4-Fluoro-5-(trifluoromethyl)picolinonitrile is also reflected in the increasing number of patents and scientific publications that focus on its applications. Researchers have explored its use as a key intermediate in multistep syntheses, demonstrating its importance in streamlining complex chemical processes. Additionally, computational studies have been conducted to predict the reactivity and regioselectivity of this compound under various reaction conditions, providing valuable insights for optimizing synthetic routes.

The chemical properties of 4-Fluoro-5-(trifluoromethyl)picolinonitrile make it particularly suitable for applications in medicinal chemistry where precision and control over molecular structure are paramount. The combination of electronic effects from fluorine and trifluoromethyl groups allows for fine-tuning of physicochemical properties such as solubility, permeability across biological membranes (P-glycoprotein), and metabolic stability. These factors are critical considerations when designing drug candidates intended for clinical use.

In conclusion, 4-Fluoro-5-(trifluoromethyl)picolinonitrile (CAS No. 1807287-89-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its role as a synthetic intermediate has opened up new avenues for developing innovative therapeutic agents with improved pharmacological profiles. As research continues to uncover new applications for this compound, it is expected to remain a cornerstone in the discovery and development of next-generation pharmaceuticals.